Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid, methyl ester, (1S,4R)-(9CI)

• CAS RN: 111613-51-5
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: methyl (1S,4R)-bicyclo[2.2.1]hepta-2,5-diene-2-carboxylate
• InChI: InChI=1S/C9H10O2/c1-11-9(10)8-5-6-2-3-7(8)4-6/h2-3,5-7H,4H2,1H3/t6-,7+/m0/s1
• InChI Key: ABYXLSPPPNXLTQ-NKWVEPMBSA-N
• Isomeric SMILES: COC(=O)C1=C[C@@H]2C[C@H]1C=C2
• SMILES: COC(=O)C1=CC2CC1C=C2
• synonyms: Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid, methyl ester, (1S,4R)- (9CI)

Description

Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid, methyl ester, (1S,4R)-(9CI), also known as norbornene-2-carboxylic acid, is a cyclic organic compound with the chemical formula C9H10O2. It is widely used in scientific research as a building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

The mechanism of action of Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid, methyl ester, (1S,4R)-(9CI)-carboxylic acid is not well understood. However, it is believed to act as a Michael acceptor, reacting with nucleophiles such as thiols, amines, and carboxylic acids. This reaction can lead to the formation of covalent bonds between the compound and the nucleophile, which can modify the function of the nucleophile.
Biochemical and Physiological Effects
The biochemical and physiological effects of Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid, methyl ester, (1S,4R)-(9CI)-carboxylic acid are not well studied. However, it has been shown to have anti-inflammatory and anti-cancer properties in vitro. It has also been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in inflammation and cancer.

Advantages and Limitations for Lab Experiments

Norbornene-2-carboxylic acid has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable and easy to handle. However, it has several limitations. It is insoluble in water, which can make it difficult to work with in aqueous solutions. It is also prone to polymerization, which can complicate its use in certain reactions.

Future Directions

There are several future directions for the use of Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid, methyl ester, (1S,4R)-(9CI)-carboxylic acid in scientific research. One direction is the development of new synthetic methods for the compound and its derivatives. Another direction is the study of its mechanism of action and its potential as a therapeutic agent. Additionally, the use of Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid, methyl ester, (1S,4R)-(9CI)-carboxylic acid in the synthesis of new materials, such as polymers and catalysts, is an area of active research.

Synthesis Methods

The synthesis of Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid, methyl ester, (1S,4R)-(9CI)-carboxylic acid involves the Diels-Alder reaction between cyclopentadiene and maleic anhydride, followed by esterification with methanol. The reaction yields a racemic mixture of the compound, which can be resolved into its enantiomers using chiral chromatography or enzymatic resolution.

Scientific Research Applications

Norbornene-2-carboxylic acid is a versatile building block for the synthesis of various compounds. It is used as a precursor for the synthesis of pharmaceuticals, such as anti-cancer agents, anti-inflammatory agents, and anti-viral agents. It is also used in the synthesis of agrochemicals, such as insecticides and herbicides. Additionally, it is used in the synthesis of materials, such as polymers and catalysts.